Cas no 2411291-37-5 (N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide)

• Product Name: N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide
• CAS No: 2411291-37-5
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 5360537
• PubChem ID: 154880741
• Update Time: 2025-10-22

N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide
• Z4323311061
• N-cyclohexyl-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}prop-2-enamide

• Inchi： 1S/C18H23N3O2/c1-3-18(22)21(15-8-5-4-6-9-15)13-14-12-16(20(2)19-14)17-10-7-11-23-17/h3,7,10-12,15H,1,4-6,8-9,13H2,2H3
• InChI Key： OTBAAQDUZZBZGG-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CC1C=C(C2=CC=CO2)N(C)N=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 2.7
• Topological Polar Surface Area: 51.3

Additional information on N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide

N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide: A Comprehensive Overview

The compound N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide, identified by the CAS number 2411291-37-5, is a complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in inhibiting specific enzymes and its potential as a lead compound for drug development.

The molecular structure of this compound is characterized by a cyclohexyl group attached to a propenamide moiety, which is further connected to a substituted pyrazole ring. The pyrazole ring is substituted with a furan group at the 5-position and a methyl group at the 1-position, creating a versatile scaffold for various interactions. This structure allows for significant chemical diversity, making it an attractive target for researchers exploring novel bioactive compounds.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the efficiency and scalability of its production. These methods have not only improved the yield but also minimized the environmental impact of the synthesis process.

In terms of biological activity, this compound has shown remarkable inhibitory effects on several key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are crucial targets in cancer therapy. Additionally, it has exhibited potent anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The application of computational chemistry tools has further elucidated the molecular mechanisms underlying its bioactivity. Molecular docking studies have revealed that the compound interacts with critical residues in the active sites of target enzymes, providing insights into its binding affinity and selectivity. These findings have paved the way for rational drug design strategies aimed at improving its therapeutic potential.

Moreover, this compound has shown promise in agricultural applications. Research indicates that it may serve as an effective plant growth regulator or pest control agent due to its ability to modulate plant hormone signaling pathways. Field trials are currently underway to assess its efficacy under real-world conditions.

In conclusion, N-Cyclohexyl-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]prop-2-enamide (CAS No. 2411291-37) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, combined with advancements in synthetic methods and computational modeling, positions it as a valuable asset in modern scientific research.